N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[2-(3-pyrazin-2-ylpyrazol-1-yl)ethyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C15H15N5OS/c21-15(10-12-2-1-9-22-12)18-6-8-20-7-3-13(19-20)14-11-16-4-5-17-14/h1-5,7,9,11H,6,8,10H2,(H,18,21)
• InChI Key: LJNUKJSLBAXTDU-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CC(=O)NCCN2C=CC(=N2)C3=NC=CN=C3
• Molecular Formula: C15H15N5OS
• Molecular Weight: 313.4 g/mol

Description

N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)-2-(thiophen-2-yl)acetamide, also known as TAK-659, is a small molecule inhibitor that has gained significant attention in the field of cancer research. It is a potent inhibitor of the protein kinase BTK, which plays a crucial role in B-cell receptor signaling.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

A study explored the synthesis of pyrazole-acetamide derivatives and their coordination complexes with Co(II) and Cu(II) ions, focusing on the effect of hydrogen bonding on the self-assembly process. These compounds, including variations of pyrazole-acetamide, were characterized and showed significant antioxidant activity through various in vitro assays. This highlights their potential in antioxidant applications and the importance of hydrogen bonding in their structural assembly (Chkirate et al., 2019).

Antimicrobial Activities

Novel thiazoles with incorporated pyrazole moiety were synthesized and demonstrated significant anti-bacterial and anti-fungal activities. The study presented the chemical structures and antimicrobial screening results, suggesting their potential as antimicrobial agents (Saravanan et al., 2010).

Insecticidal Assessment

Research on synthesizing various heterocycles incorporating a thiadiazole moiety revealed their potential as insecticidal agents against the cotton leafworm, Spodoptera littoralis. The study underscores the versatility of the precursor compound in generating compounds with insecticidal properties (Fadda et al., 2017).

Antitumor Activity

A study on polyfunctionally substituted heterocyclic compounds derived from a cyanoacetamide precursor investigated their antitumor activities. The compounds, featuring diverse heterocyclic rings, showed high inhibitory effects on several cancer cell lines, emphasizing their therapeutic potential in cancer treatment (Shams et al., 2010).

Synthesis and Crystal Structure

The synthesis and crystal structure of 2-Phenyl-N-(pyrazin-2-yl)acetamide were detailed, providing insights into its molecular configuration and potential applications in structural chemistry (Nayak et al., 2014).